Cas no 1807071-36-8 (3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1807071-36-8
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 4880531
• Update Time: 2025-10-23

3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C9H5ClF2N2O/c10-2-5-1-6(4-15)7(3-13)14-8(5)9(11)12/h1,4,9H,2H2
• InChI Key： ZFAZZYDADCHGEN-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C=O)=C(C#N)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8

Additional information on 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde

3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde: A Comprehensive Overview

The compound 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No: 1807071-36-8) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in chemical reactions. The presence of multiple functional groups, including a chloromethyl group, a cyano group, a difluoromethyl group, and an aldehyde group, makes this molecule particularly interesting for researchers in the fields of organic synthesis, medicinal chemistry, and materials science.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to act as scaffolds for bioactive molecules. The chloromethyl group in this compound introduces both electron-withdrawing and electrophilic properties, which can enhance the reactivity of the molecule in various transformations. Similarly, the cyano group contributes to the molecule's stability and can serve as a directing group in further synthetic steps. The difluoromethyl substituent adds a layer of fluorine functionality, which is known to improve pharmacokinetic properties such as lipophilicity and metabolic stability.

The aldehyde group at the 5-position of the pyridine ring is another key feature of this compound. Aldehydes are versatile functional groups that can participate in a wide range of reactions, including condensations, oxidations, and reductions. This makes the compound an excellent starting material for synthesizing more complex molecules with tailored functionalities. Recent advancements in catalytic asymmetric synthesis have further expanded the potential applications of such aldehyde-containing compounds in creating chiral centers for drug molecules.

From a synthetic perspective, the preparation of 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. The synthesis typically begins with a pyridine derivative as the core structure, followed by sequential introduction of substituents through methods such as nucleophilic substitution, electrophilic substitution, and oxidation reactions. The use of protecting groups and selective deprotection strategies is often necessary to ensure high yields and purity of the final product.

One area where this compound has shown promise is in the development of novel therapeutic agents. Its unique combination of functional groups allows for modulation of biological activity through various mechanisms. For instance, the cyano and chloromethyl groups can influence the molecule's ability to interact with biological targets such as enzymes or receptors. Additionally, the difluoromethyl group can enhance bioavailability by improving solubility and permeability across biological membranes.

Recent research has also explored the use of this compound as an intermediate in the synthesis of advanced materials. For example, its aldehyde functionality can be utilized in click chemistry reactions to construct cross-linked polymers or self-assembled nanostructures. These materials hold potential applications in fields such as drug delivery systems, sensors, and electronic devices.

In terms of spectroscopic characterization, this compound has been thoroughly analyzed using techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These analyses confirm the presence and positioning of all substituents on the pyridine ring, providing critical insights into its molecular structure and reactivity.

The environmental impact and safety profile of 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde are also areas of interest for researchers and regulatory bodies. While detailed toxicity studies are still ongoing, preliminary data suggest that this compound exhibits moderate toxicity levels under standard testing conditions. Efforts are being made to develop sustainable synthesis routes that minimize waste generation and reduce environmental footprint.

In conclusion, 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No: 1807071-36-8) represents a valuable addition to the arsenal of functionalized pyridine derivatives available to chemists today. Its diverse functional groups endow it with remarkable chemical versatility, making it a promising candidate for applications ranging from drug discovery to materials science. As research continues to uncover new possibilities for this compound, its role in advancing both academic and industrial endeavors is expected to grow significantly.